Cas no 2228025-44-1 (3-amino-3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutan-1-ol)

• Product Name: 3-amino-3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutan-1-ol
• CAS No: 2228025-44-1
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 5894230
• PubChem ID: 165695659
• Update Time: 2025-05-26

3-amino-3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutan-1-ol
• EN300-1808641
• 3-amino-3-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]cyclobutan-1-ol
• 2228025-44-1

• Inchi： 1S/C13H23NO/c1-12(2)8-3-4-10(11(12)5-8)13(14)6-9(15)7-13/h8-11,15H,3-7,14H2,1-2H3/t8-,9?,10?,11-,13?/m0/s1
• InChI Key： UUMOCTKHJMKLIU-SVHIJIJCSA-N
• SMILES： OC1CC(C1)(C1CC[C@H]2C[C@@H]1C2(C)C)N

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutan-1-ol

Professional Introduction to 3-amino-3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutan-1-ol (CAS No: 2228025-44-1)

The compound 3-amino-3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutan-1-ol, identified by the CAS number 2228025-44-1, represents a structurally complex and intriguing molecule with significant potential in the field of medicinal chemistry and drug discovery. Its unique bicyclic framework, combined with functional groups such as an amino group and a cyclobutane moiety, positions it as a candidate for further exploration in developing novel therapeutic agents.

At the heart of this compound lies its highly intricate three-membered bicyclic system, which is a hallmark of molecules with high conformational flexibility. This structural motif has garnered considerable attention in recent years due to its ability to mimic natural products and exhibit unique pharmacological properties. The presence of the (1S,5S) configuration further underscores the stereochemical precision that is often critical in determining the biological activity of a molecule.

The 6,6-dimethylbicyclo3.1.1heptan-2-yl substituent adds an additional layer of complexity to the molecule, influencing both its electronic properties and its interaction with biological targets. This particular arrangement of substituents has been studied in various contexts, including its role in modulating enzyme inhibition and receptor binding affinities. Recent advancements in computational chemistry have enabled researchers to predict the conformational preferences and dynamic behavior of such molecules with greater accuracy, which is invaluable for rational drug design.

The amino group at the 3-position is another key feature that enhances the compound's potential as a pharmacophore. Amino groups are well-known for their ability to participate in hydrogen bonding interactions, both as donors and acceptors, which can significantly influence binding affinity and selectivity. In addition, amino groups can be further functionalized through various chemical transformations, such as acylation or amidation, to tailor their properties for specific applications.

Recent studies have highlighted the importance of cyclic scaffolds in drug discovery due to their ability to provide rigidity while maintaining flexibility through torsional angles. The cyclobutan-1-ol moiety in this compound contributes to this structural diversity and has been implicated in enhancing metabolic stability and oral bioavailability. These attributes are particularly desirable in the development of next-generation therapeutics where pharmacokinetic profiles play a critical role.

In the realm of medicinal chemistry, the synthesis of complex molecules like 3-amino-3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutan-1-ol (CAS No: 2228025-44-1) presents both challenges and opportunities. Advances in synthetic methodologies have made it possible to construct such intricate structures with increasing efficiency and precision. Techniques such as asymmetric synthesis and transition-metal-catalyzed reactions have been instrumental in achieving the desired stereochemical outcomes.

The potential applications of this compound are broad and span multiple therapeutic areas. For instance, its structural features suggest that it may exhibit inhibitory activity against certain enzymes or receptors that are implicated in diseases such as cancer or neurological disorders. Preliminary computational studies have indicated that it could interact with specific binding pockets on target proteins, potentially leading to novel mechanisms of action.

Furthermore, the stereochemical purity of this compound is paramount given that enantiomers or diastereomers can exhibit vastly different biological activities. The (1S,5S) configuration is particularly noteworthy as it aligns with other known bioactive molecules that have demonstrated efficacy in preclinical models. This stereochemical alignment provides a strong foundation for further optimization efforts aimed at improving potency and selectivity.

The cycloalkane framework also offers opportunities for modulating lipophilicity and solubility characteristics, which are critical factors in drug formulation and delivery. By carefully adjusting substituents around the bicyclic system, researchers can fine-tune these properties to enhance pharmacokinetic profiles without compromising biological activity.

As research continues to uncover new biological pathways and targets, compounds like 3-amino-3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylcyclobutan-1-ol (CAS No: 2228025-44-1) will undoubtedly play a significant role in shaping future therapeutic strategies. Their unique structural features offer a rich scaffold for innovation, driving forward the development of more effective and targeted treatments for a wide range of diseases.